N1-(2-(4-fluorophenyl)-2-morpholinoethyl)-N2-(4-methyl-2-nitrophenyl)oxalamide

• IUPAC Name: N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-N'-(4-methyl-2-nitrophenyl)oxamide
• InChI: InChI=1S/C21H23FN4O5/c1-14-2-7-17(18(12-14)26(29)30)24-21(28)20(27)23-13-19(25-8-10-31-11-9-25)15-3-5-16(22)6-4-15/h2-7,12,19H,8-11,13H2,1H3,(H,23,27)(H,24,28)
• InChI Key: MJKFUYIVHQXKDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(=O)NCC(C2=CC=C(C=C2)F)N3CCOCC3)[N+](=O)[O-]
• Molecular Formula: C21H23FN4O5
• Molecular Weight: 430.4 g/mol

Description

N1-(2-(4-fluorophenyl)-2-morpholinoethyl)-N2-(4-methyl-2-nitrophenyl)oxalamide, commonly known as FMNO, is a chemical compound that has been extensively studied for its potential applications in scientific research. FMNO belongs to the class of oxalamide compounds and has shown promising results in various research studies.

Scientific Research Applications

Hypoxia Detection in Biomedical Research

A study by Feng et al. (2016) developed a fluorescent probe using morpholine groups for the selective detection of hypoxia or nitroreductase in cells. This probe, designed with a 4-nitroimidazole moiety and morpholine groups, demonstrated high selectivity, sensitivity, and no cytotoxicity. It was successfully applied for imaging the hypoxic status of tumor cells, marking a significant advancement in biomedical research fields for disease-relevant hypoxia imaging. (Feng et al., 2016)

Neurokinin-1 Receptor Antagonism

Research by Hale et al. (1998) involved structural modifications to morpholine acetal human neurokinin-1 (hNK-1) receptor antagonists. They discovered a potent, long-acting hNK-1 receptor antagonist, demonstrating effectiveness in displacing Substance P from hNK-1 receptors and exhibiting potential in treating peripheral pain, migraine, and psychiatric disorders. (Hale et al., 1998)

Synthesis and Biological Activity of Morpholine Derivatives

A study by Gorle et al. (2016) focused on the synthesis of morpholinophenyl derivatives and their larvicidal activity. This research provided insights into the biological activities of these compounds, highlighting their potential applications in pest control and other relevant fields. (Gorle et al., 2016)

Selective Androgen Receptor Modulators (SARMs)

Wu et al. (2006) explored S-1, a selective androgen receptor modulator with a 4-fluorophenoxy group, for its pharmacokinetics and metabolism in rats. This compound showed promise as a therapeutic agent for androgen-dependent diseases due to its rapid absorption, slow clearance, and extensive metabolism. (Wu et al., 2006)